Cas no 861208-00-6 (N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE)
N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-fluorophenyl)methyl]-2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide
- N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE
-
- MDL: MFCD04124855
- Inchi: 1S/C17H15FN2O3/c1-17(15(21)19-10-11-6-8-12(18)9-7-11)16(22)20-13-4-2-3-5-14(13)23-17/h2-9H,10H2,1H3,(H,19,21)(H,20,22)
- InChI Key: ICSPWGFTMSOLNN-UHFFFAOYSA-N
- SMILES: CC1(OC2C(=CC=CC=2)NC1=O)C(NCC1C=CC(F)=CC=1)=O
N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB299495-100 mg |
N-(4-Fluorobenzyl)-2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide; . |
861208-00-6 | 100 mg |
€221.50 | 2023-07-20 | ||
| abcr | AB299495-100mg |
N-(4-Fluorobenzyl)-2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide; . |
861208-00-6 | 100mg |
€283.50 | 2025-04-16 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00890841-1g |
N-[(4-Fluorophenyl)methyl]-2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide |
861208-00-6 | 90% | 1g |
¥2401.0 | 2024-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613707-1mg |
N-(4-fluorobenzyl)-2-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxamide |
861208-00-6 | 98% | 1mg |
¥436.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613707-2mg |
N-(4-fluorobenzyl)-2-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxamide |
861208-00-6 | 98% | 2mg |
¥619.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613707-5mg |
N-(4-fluorobenzyl)-2-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxamide |
861208-00-6 | 98% | 5mg |
¥672.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613707-10mg |
N-(4-fluorobenzyl)-2-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxamide |
861208-00-6 | 98% | 10mg |
¥934.00 | 2024-07-28 | |
| Ambeed | A900029-1g |
N-[(4-Fluorophenyl)methyl]-2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide |
861208-00-6 | 90% | 1g |
$350.0 | 2025-04-16 |
N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE
Introduction to N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE (CAS No. 861208-00-6)
N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE (CAS No. 861208-00-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of benzoxazines, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.
The chemical structure of N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE is characterized by a benzoxazine core with a fluorobenzyl substituent and a methyl group. The presence of the fluorine atom in the benzyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Additionally, the carboxamide functional group contributes to the compound's ability to form hydrogen bonds, which can influence its binding affinity to various biological targets.
Recent studies have explored the potential therapeutic applications of N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the neuroprotective effects of N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxins. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. These findings have implications for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's lipophilicity and metabolic stability contribute to its extended half-life in vivo, allowing for less frequent dosing regimens.
In addition to its therapeutic potential, N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE has been studied for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for probing cellular pathways and understanding disease mechanisms. For example, researchers have used this compound to investigate the role of specific kinases in cancer cell proliferation and survival.
The safety profile of N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, N-(4-FLOURBENZYL)-2-METHYL-OXO--DIHYDRO--BENZOXAZINE--CARBOXAMIDE (CAS No. 861208--6) represents a promising lead compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.
861208-00-6 (N-(4-FLUOROBENZYL)-2-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)